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Compound of Interest

Compound Name: Thiomorpholine

Cat. No.: B091149

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and
disposal of thiomorpholine. The following sections detail the physical and chemical properties,
hazard identification, safety protocols, and emergency procedures necessary for working with
this compound in a research and development setting.

Chemical and Physical Properties

Thiomorpholine, also known as tetrahydro-1,4-thiazine, is a heterocyclic compound with the
chemical formula C4H9NS.[1] It is a colorless to light yellow liquid with a piperidine-like odor.[1]
[2] Understanding its physical and chemical properties is fundamental to its safe handling.
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Property Value Source(s)
Molecular Weight 103.19 g/mol [3]
Boiling Point 169 °C

Melting Point/Freezing Point

166-168 K (approx. -107 to
-105 °C)

Density 1.026 g/mL at 25 °C
Flash Point 63 °C (145.4 °F) - Closed Cup
N Miscible in water and organic
Solubility
solvents.
Clear, colorless to slightly
Appearance

yellow liquid.

Vapor Density

No data available

Vapor Pressure

No data available

Hazard Identification and Classification

Thiomorpholine is classified as a hazardous substance. It is a combustible liquid and causes

severe skin burns and eye damage.

GHS Classification:

o Skin Corrosion/Irritation: Category 1B

e Serious Eye Damage/Eye Irritation: Category 1

e Flammable Liquids: Category 4

NFPA 704 Rating:
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Category Rating Description

Short exposure could cause
Health (Blue) 3 serious temporary or moderate

residual injury.

Materials that require

considerable preheating, under
Flammability (Red) 1 all ambient temperature

conditions, before ignition and

combustion can occur.

Normally stable, even under
Instability (Yellow) 0 fire conditions, and is not

reactive with water.

Special (White) - No special hazards.

Experimental Protocols for Hazard Determination

The hazard classifications of chemical substances are determined through standardized
experimental protocols. The following are summaries of methodologies relevant to the hazards

of thiomorpholine.

Flash Point Determination

The flash point of a volatile material is the lowest temperature at which its vapors will ignite

when given an ignition source.
Methodology (Based on ASTM D93 - Pensky-Martens Closed Cup Tester):

o Apparatus: A brass test cup is filled with the test specimen (thiomorpholine). The cup is
equipped with a stirring device and a cover with ports for an ignition source and a

thermometer.

o Procedure: The specimen is heated at a slow, constant rate while being stirred. An ignition
source is directed into the cup at regular temperature intervals.
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o Determination: The flash point is the lowest temperature at which the application of the
ignition source causes the vapors of the specimen to ignite.

Acute Oral Toxicity

Acute oral toxicity testing determines the adverse effects that occur after a single oral dose of a
substance.

Methodology (Based on OECD Test Guideline 423 - Acute Toxic Class Method):

 Principle: A stepwise procedure using a minimum number of animals (typically rats, and
usually females) per step to obtain sufficient information on the acute toxicity to enable
classification.

e Procedure: The substance is administered orally to a group of experimental animals at one
of several fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).

o Observation: The presence or absence of compound-related mortality or moribundity in the
dosed animals determines the next step, which may involve dosing another group at a higher
or lower dose level.

o Endpoint: The test allows for the ranking and classification of the substance based on the
observed toxicity.

Skin Corrosion/lrritation

This test evaluates the potential of a substance to cause irreversible skin damage.

Methodology (Based on OECD Test Guideline 431 - In Vitro Skin Corrosion: Reconstructed
Human Epidermis (RhE) Test Method):

e Principle: This in vitro method uses a reconstructed human epidermis model which mimics
the biochemical and physiological properties of the upper layers of human skin.

e Procedure: The test chemical is applied topically to the surface of the RhE tissue.

o Measurement: After a specific exposure time, cell viability is measured, typically by a
colorimetric assay (e.g., MTT assay), and compared to negative controls.
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o Classification: A reduction in cell viability below certain thresholds indicates that the
substance is corrosive.

Serious Eye Damagel/lrritation

This test assesses the potential of a substance to cause tissue damage to the eye.
Methodology (Based on OECD Test Guideline 405 - Acute Eye Irritation/Corrosion):

¢ Principle: The test substance is applied in a single dose to one of the eyes of an
experimental animal (typically an albino rabbit), with the untreated eye serving as a control.

e Procedure: A sequential testing strategy is recommended, starting with a single animal. The
degree of eye irritation or corrosion is evaluated by scoring lesions of the cornea, iris, and
conjunctiva at specific intervals (e.g., 1, 24, 48, and 72 hours after application).

e Animal Welfare: The use of analgesics and anesthetics is recommended to minimize pain
and distress.

» Classification: The severity and reversibility of the observed ocular lesions determine the
classification of the substance.

Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
crucial to minimize exposure and ensure safety.

Handling Procedures:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep away from open flames, hot surfaces, and sources of ignition.
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e Handle under an inert gas atmosphere as it is air-sensitive.
e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the work area.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield. Eyewear should
comply with OSHA's 29 CFR 1910.133 or European Standard EN166.

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.

» Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use
a NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate
cartridge for organic vapors.

o Footwear: Wear closed-toe shoes.
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Figure 1. Personal Protective Equipment (PPE) Selection Workflow.

First-Aid Measures

In case of exposure, immediate action is critical.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing. Wash skin with soap and plenty
of water for at least 15 minutes. Seek immediate medical attention.
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 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures

Thiomorpholine is a combustible liquid.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Thermal decomposition can produce toxic and irritating gases and vapors,
including nitrogen oxides, sulfur oxides, and carbon oxides. Containers may explode when
heated.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

Prompt and appropriate response to a spill is essential to prevent harm to personnel and the
environment.

» Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Remove all sources of ignition. Wear appropriate personal protective equipment.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Containment and Cleaning Up: Absorb the spill with inert material (e.g., sand,
earth, vermiculite) and place it in a suitable, closed container for disposal.
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Figure 2. Logical Flow for a Thiomorpholine Spill Response.
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Storage and Incompatibility

Proper storage conditions are necessary to maintain the integrity of thiomorpholine and
prevent hazardous reactions.

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from heat, sparks, and open flames.

Store in a corrosives area.

Store under an inert atmosphere (e.g., nitrogen or argon) as the material is air-sensitive.
Incompatible Materials:
e Strong oxidizing agents

e Strong bases
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Figure 3. Decision Process for Thiomorpholine Storage.

Disposal Considerations
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Waste material should be treated as hazardous waste.

» Dispose of contents and container in accordance with local, regional, and national
regulations.

e Do not dispose of into drains or the environment.

o Waste codes should be assigned by the user based on the application for which the product
was used.

Conclusion

Thiomorpholine is a valuable compound in research and development, but it poses significant
health and safety risks if not handled properly. Adherence to the safety, handling, and storage
protocols outlined in this guide is essential for protecting laboratory personnel and the
environment. Always consult the most recent Safety Data Sheet (SDS) for thiomorpholine
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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